Cas no 590353-81-4 (4-Allyl-5-(2-chloro-5-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol)
590353-81-4 structure
Product Name:4-Allyl-5-(2-chloro-5-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol
CAS No:590353-81-4
MF:C13H14ClN3OS
MW:295.787760257721
MDL:MFCD03945743
CID:868749
Update Time:2026-04-29
4-Allyl-5-(2-chloro-5-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties
Names and Identifiers
-
- 4-Allyl-5-((2-chloro-5-methylphenoxy)methyl)-4H-1,2,4-triazole-3-thiol
- 3-[(2-chloro-5-methylphenoxy)methyl]-4-prop-2-enyl-1H-1,2,4-triazole-5-thione
- 4-Allyl-5-[(2-chloro-5-methylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol
- 5-[(2-chloro-5-methylphenoxy)methyl]-4-prop-2-en-1-yl-2,4-dihydro-3H-1,2,4-triazole-3-thione
- 5-[(2-chloro-5-methylphenoxy)methyl]-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol
- AC1MP6VW
- ALBB-003382
- BBL017014
- CTK5J4559
- MolPort-001-576-672
- Oprea1_775047
- 4-Allyl-5-(2-chloro-5-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol
-
- MDL: MFCD03945743
- Inchi: InChI=1S/C13H14ClN3OS/c1-3-6-17-12(15-16-13(17)19)8-18-11-7-9(2)4-5-10(11)14/h3-5,7H,1,6,8H2,2H3,(H,16,19)
- InChI Key: PREAFWKUAPOBKJ-UHFFFAOYSA-N
- SMILES: C=CCN1C(=NN=C1S)COC2=C(C=CC(=C2)C)Cl
Computed Properties
- Exact Mass: 295.05500
- Monoisotopic Mass: 295.055
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 388
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
Experimental Properties
- Density: 1.29
- Boiling Point: 401.3°C at 760 mmHg
- Flash Point: 196.5°C
- Refractive Index: 1.623
- PSA: 78.74000
- LogP: 3.29360
4-Allyl-5-(2-chloro-5-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-Allyl-5-(2-chloro-5-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A614743-50mg |
4-Allyl-5-[(2-chloro-5-methylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol |
590353-81-4 | 50mg |
$ 50.00 | 2022-06-08 | ||
| TRC | A614743-100mg |
4-Allyl-5-[(2-chloro-5-methylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol |
590353-81-4 | 100mg |
$ 65.00 | 2022-06-08 | ||
| TRC | A614743-500mg |
4-Allyl-5-[(2-chloro-5-methylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol |
590353-81-4 | 500mg |
$ 185.00 | 2022-06-08 | ||
| abcr | AB214884-1 g |
4-Allyl-5-[(2-chloro-5-methylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol; 95% |
590353-81-4 | 1 g |
€230.10 | 2023-07-20 | ||
| abcr | AB214884-5 g |
4-Allyl-5-[(2-chloro-5-methylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol; 95% |
590353-81-4 | 5 g |
€749.60 | 2023-07-20 | ||
| Chemenu | CM114676-1g |
4-allyl-5-[(2-chloro-5-methylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol |
590353-81-4 | 95% | 1g |
$*** | 2023-05-30 | |
| Chemenu | CM114676-5g |
4-allyl-5-[(2-chloro-5-methylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol |
590353-81-4 | 95% | 5g |
$*** | 2023-05-30 | |
| abcr | AB214884-1g |
4-Allyl-5-[(2-chloro-5-methylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol, 95%; . |
590353-81-4 | 95% | 1g |
€230.10 | 2025-04-17 | |
| abcr | AB214884-5g |
4-Allyl-5-[(2-chloro-5-methylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol, 95%; . |
590353-81-4 | 95% | 5g |
€749.60 | 2025-04-17 | |
| eNovation Chemicals LLC | Y1236115-1g |
4-allyl-5-[(2-chloro-5-methylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol |
590353-81-4 | 95% | 1g |
$185 | 2024-06-06 |
4-Allyl-5-(2-chloro-5-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol Related Literature
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
590353-81-4 (4-Allyl-5-(2-chloro-5-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol) Related Products
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- 588673-47-6(5-(4-Chloro-2-methylphenoxy)methyl-4-methyl-4H-1,2,4-triazole-3-thiol)
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